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Compound of Interest

Compound Name: Cyanure de cuivre

Cat. No.: B1202555

A l'attention des chercheurs, scientifiques et professionnels du développement de
médicaments.

Ce document présente une analyse technique approfondie de la structure cristalline du
cyanure de cuivre(l) (CuCN), un composé inorganique essentiel utilisé comme catalyseur, en
électroplastie et comme réactif dans la synthese de nitriles.[1] Le cyanure de cuivre(l) est un
polymére de coordination qui existe sous deux principales formes polymorphiques : une phase
de basse température (LT-CuCN) et une phase de haute température (HT-CuCN).[1]

Polymorphisme et Structures Cristallines

Le cyanure de cuivre(l) se présente sous la forme d'une poudre presque blanche et existe en
deux polymorphes.[1] Des échantillons impurs peuvent présenter une couleur verte due a la
présence d'impuretés de Cu(ll).[1] La structure des deux polymorphes est constituée de
chaines -[Cu-CN]- formées par des centres de cuivre(l) linéaires liés par des ponts cyanure.[1]

Phase de Haute Température (HT-CuCN)

La forme de haute température du CuCN est isostructurale avec le cyanure d'argent (AgCN).[2]
[3] Sa structure a été caractérisée par affinement de Rietveld a partir de données de diffraction
de rayons X sur poudre.[2][3] Les chaines linéaires -[Cu-CN]- s'agencent selon un réseau
hexagonal.[1] Au sein de cette structure, il existe un désordre téte-béche des anions cyanure.

[2][3]
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Phase de Basse Température (LT-CuCN)

Dans le polymorphe de basse température, les chaines -[Cu-CN]- dévient de la linéarité et
s'organisent en couches ondulées.[1] Ces couches s'empilent selon un motif AB, avec une
rotation de 49° des chaines dans les couches adjacentes.[1] La structure cristalline de la forme
LT-CuCN est orthorhombique.

Données Cristallographiques

Les données quantitatives relatives aux deux polymorphes du CuCN sont résumées dans les
tableaux ci-dessous pour en faciliter la comparaison.

Tableau 1 : Données Cristallographiques du Polymorphe HT-CuCN.

Parameétre Valeur (& 77 K)

Systeme Cristallin Rhomboédrique (Hexagonal)
Groupe d'Espace R3m (No. 166)

Parametres de Maille a =597.109(8) pm

c =484.33(5) pm

Volume de la Maille 150.3 x 10”6 pm"3
Nombre d'Unités Formulaires (Z) 3
Densité Calculée 2.97 g/lcm”3

Source : Reckeweg, O., et al., Z. Naturforsch.
58b, 155-158 (2003).[2][3]

Tableau 2 : Coordonnées Atomiques et Parametres de Déplacement pour HT-CuCN a 77 K.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://en.wikipedia.org/wiki/Copper(I)_cyanide
https://en.wikipedia.org/wiki/Copper(I)_cyanide
http://www.znaturforsch.com/ab/v58b/s58b0155.pdf
http://www.znaturforsch.com/ab/v58b/58b0155.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1202555?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Site de .
Atome X y z Uiso (pm~2)
Wyckoff

Cu 3a 0 0 0 118(7)

CIN 6C 0 0 0.3915(10) 130(6)

Note : Les
atomes de
carbone et
d'azote
occupent le
méme site
avec un
désordre

téte-béche.

Source :
Reckeweg,
O, etal, Z
Naturforsch.
58b, 155-158
(2003).[2][3]

Tableau 3 : Données Cristallographiques du Polymorphe LT-CuCN.

Parameétre Valeur
Systeme Cristallin Orthorhombique
Groupe d'Espace C222:1

Nombre d'Unités Formulaires (Z) 4

Note : Les paramétres de maille détaillés et les
coordonnées atomiques pour la phase LT-CuCN
ne sont pas disponibles dans les documents

consultés.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


http://www.znaturforsch.com/ab/v58b/s58b0155.pdf
http://www.znaturforsch.com/ab/v58b/58b0155.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1202555?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Protocoles Expérimentaux
Synthese des Polymorphes

Synthese de LT-CuCN : Le cyanure de cuivre(l) sous sa forme de basse température est
disponible commercialement. Il peut étre préparé par la réduction du sulfate de cuivre(ll) avec
du bisulfite de sodium a 60 °C, suivie de I'ajout de cyanure de sodium pour précipiter le LT-
CuCN pur sous forme d'une poudre jaune pale.[1] La réaction est effectuée en conditions
légérement acides.[1]

Conversion en HT-CuCN : La conversion du polymorphe de basse température (LT-CuCN) en
polymorphe de haute température (HT-CuCN) s'effectue par chauffage a 563 K (290 °C) sous
atmosphere inerte.[4]

Synthése de LT-CuCN Conversion en HT-CuCN

Sulfate de Cuivre(ll) (CuSO4) Bisulfite de Sodium (NaHSO3) LT-CuCN

Chauffage a 563 K
ous atmosphere inerte

Réduction & 60°C Cyanure de Sodium (NaCN)

N

Précipitation

;

LT-CuCN (poudre)

Click to download full resolution via product page

Légende : Schéma réactionnel pour la synthése de LT-CuCN et sa conversion en HT-CuCN.
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Caractérisation Structurale par Diffraction des Rayons X
(DRX)

La détermination de la structure cristalline des polymorphes du CuCN repose principalement
sur la diffraction de rayons X sur poudre.

Préparation de I'échantillon : L'échantillon de CuCN est finement broyé pour obtenir une
poudre homogene.

Collecte des données : Le diagramme de diffraction des rayons X sur poudre est enregistré a
I'aide d'un diffractometre. Pour I'étude de la phase HT-CuCN, les données ont été collectées a
basse température (77 K) pour minimiser l'agitation thermique et améliorer la résolution des
pics de diffraction.

Affinement de la structure par la méthode de Rietveld : La méthode de Rietveld est une
technique d'affinement de profil qui permet d'analyser l'intégralité du diagramme de diffraction.
Un modéle structural initial est utilisé pour calculer un diagramme de diffraction théorique. Les
parametres structuraux (parameétres de maille, positions atomiques, etc.) et de profil (forme des
pics) sont ensuite affinés par une méthode des moindres carrés jusqu'a ce que le diagramme
calculé corresponde au mieux au diagramme observé.[2][3]

Légende : Flux de travail pour la détermination de la structure cristalline par DRX et affinement
Rietveld.

Relations Structurelles

Les deux polymorphes du CuCN sont constitués de chaines -[Cu-CN]- mais différent par leur
arrangement tridimensionnel. La transition de la forme LT a la forme HT est une étape clé qui
modifie 'empilement et la linéarité de ces chaines.
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Légende : Relation entre les polymorphes LT-CuCN et HT-CuCN et leurs caractéristiques
structurales.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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